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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the plasticizing efficiency of

Diisodecyl adipate (DIDA), a non-phthalate plasticizer, against common alternatives such as

Di(2-ethylhexyl) phthalate (DEHP), Diisononyl phthalate (DINP), and Dioctyl adipate (DOA).

The following data is synthesized from various technical sources to offer an objective

performance comparison.

Executive Summary
Diisodecyl adipate (DIDA) is a primary monomeric plasticizer known for its excellent low-

temperature flexibility and low volatility, making it a preferred choice for applications in colder

environments or where permanence is critical. In comparison to phthalate-based plasticizers

like DEHP and DINP, adipates such as DIDA generally offer a superior safety profile, a

significant factor in medical and food contact applications. While phthalates have historically

been the standard due to their high plasticizing efficiency at room temperature, concerns over

their potential health impacts have driven the adoption of alternatives like DIDA. This guide

presents a data-driven comparison of key performance metrics to aid in the selection of the

most suitable plasticizer for specific research and development needs.
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The following tables summarize the key performance indicators for DIDA and its alternatives in

a typical flexible PVC formulation.

Table 1: Mechanical Properties of Plasticized PVC
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Property
Test
Method

DIDA DEHP DINP DOA
Key
Observati
ons

Tensile

Strength

(psi)

ASTM

D638
2490 Lower Higher

Similar to

DIDA

PVC

plasticized

with DINP

generally

exhibits

greater

tensile

strength,

while

DEHP may

result in

lower

tensile

strength

compared

to

adipates.

Elongation

at Break

(%)

ASTM

D638
370 Higher Lower

Similar to

DIDA

DEHP is

known to

impart

greater

flexibility

and

elongation

before

breakage.

Hardness

(Shore A)

ASTM

D2240

85 Lower Higher Similar to

DIDA

A lower

Shore A

value

indicates

greater

softness

and
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plasticizing

efficiency.

Note: The data presented is compiled from various sources and may not have been generated

under identical test conditions. Direct comparison should be made with caution.

Table 2: Low-Temperature Flexibility

Property
Test
Method

DIDA DEHP DINP DOA
Key
Observati
ons

Clash-Berg

Temperatur

e (°C)

ASTM

D1043
-44 Higher Higher

Similar to

DIDA

Adipate

plasticizers

, including

DIDA and

DOA, are

well-

regarded

for their

superior

low-

temperatur

e

performanc

e

compared

to

phthalates.

Table 3: Permanence Properties
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Property
Test
Method

DIDA DEHP DINP DOA
Key
Observati
ons

Volatility

(Weight

Loss, %)

ASTM

D1203

≤ 0.4 (24h

@ 70°C)
Higher Lower Higher

DIDA's

higher

molecular

weight

compared

to DOA

contributes

to its lower

volatility.

DINP also

exhibits

low

volatility.

Extraction

in Hexane

(%)

Internal

Method

-34 (24h @

25°C)
Lower Lower Higher

Phthalates

generally

show lower

extraction

in non-

polar

solvents

compared

to

adipates.

Extraction

in Soapy

Water (%)

Internal

Method

-10 (7 days

@ 90°C)
Higher Higher Higher

DIDA

demonstrat

es good

resistance

to

extraction

by

aqueous

solutions.
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Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below, based on

internationally recognized standards.

Evaluation of Plasticizer Efficiency (ASTM D2284)
This method determines the plasticizing efficiency of a compound in PVC by measuring the

tensile properties of the plasticized material.

Sample Preparation: A PVC formulation is prepared with a specified concentration of the

plasticizer under evaluation. The mixture is then molded into standardized test specimens.

Conditioning: The molded specimens are conditioned in a controlled environment to ensure

consistent results.

Testing: The specimens are subjected to tensile stress until failure using a universal testing

machine. Key parameters measured include tensile strength, elongation at break, and

modulus of elasticity.

Analysis: The data obtained provides insights into the plasticizer's ability to impart flexibility

and strength to the PVC material.

Low-Temperature Flexibility (ASTM D1043)
This test method, commonly known as the Clash-Berg test, determines the stiffness

characteristics of plastics as a function of temperature.

Apparatus: A torsional test apparatus is used to apply a specific torque to a test specimen.

Procedure: The specimen is conditioned at the test temperature. A specified torque is

applied, and the resulting angular deflection is measured.

Calculation: The apparent modulus of rigidity is calculated from the applied torque and the

angular deflection. The temperature at which the material reaches a specific modulus of

rigidity is reported as the low-temperature flexibility limit.

Volatility (ASTM D1203)
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This method measures the volatile loss from a plastic material using activated carbon as an

immersion medium.

Procedure: A pre-weighed specimen of the plasticized material is placed in a container with

activated carbon. For Test Method B (Wire Cage), the specimen is suspended in a wire cage

to prevent direct contact with the carbon.

Exposure: The container is placed in an oven at a specified temperature for a defined period.

Measurement: After exposure, the specimen is removed, cooled, and reweighed. The

percentage of weight loss is calculated as the volatile loss.

Migration Resistance (Solvent Extraction)
This test evaluates the resistance of the plasticizer to being extracted from the PVC matrix by

various solvents.

Specimen Preparation: A pre-weighed disc of the plasticized PVC is prepared.

Immersion: The specimen is immersed in a specific solvent (e.g., hexane, soapy water, oil) in

a sealed container for a defined time and at a controlled temperature.

Measurement: After immersion, the specimen is removed, dried, and reweighed. The

percentage of weight loss represents the amount of plasticizer extracted by the solvent.

Mandatory Visualization
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Sample Preparation

Performance Testing

Data Analysis & Comparison

PVC Resin + Plasticizer + Additives

Compounding (e.g., two-roll mill)

Molding of Test Specimens (e.g., compression molding)

Mechanical Properties (ASTM D638, D2240) Low-Temperature Flexibility (ASTM D1043) Volatility Test (ASTM D1203) Migration Resistance (Solvent Extraction)

Tabulate Quantitative Data

Comparative Analysis of Plasticizing Efficiency

Click to download full resolution via product page

Caption: Workflow for the comparative evaluation of plasticizer efficiency.

Conclusion
Diisodecyl adipate (DIDA) presents a compelling alternative to traditional phthalate

plasticizers, particularly in applications where low-temperature performance and a favorable

safety profile are paramount. While phthalates like DEHP may offer superior elongation, DIDA
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provides a balanced profile of good mechanical properties, low volatility, and excellent flexibility

at sub-zero temperatures. The choice between DIDA and other plasticizers will ultimately

depend on the specific performance requirements of the end-product. For applications in the

medical and pharmaceutical fields, the reduced migration potential and lower toxicity of adipate

esters like DIDA are critical considerations.

To cite this document: BenchChem. [Comparative Analysis of Diisodecyl Adipate (DIDA) for
Plasticizing Efficiency]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167166#comparative-analysis-of-the-plasticizing-
efficiency-of-diisodecyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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